Cas no 172419-45-3 (7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene)

7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene structure
172419-45-3 structure
Product Name:7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene
CAS No:172419-45-3
MF:C5H3NO
MW:93.0834209918976
CID:111497
PubChem ID:45079794
Update Time:2025-04-18

7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

    • 7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene
    • 7-oxa-4-azabicyclo[4.1.0]hepta-1(6),2,4-triene
    • 7-Oxa-3-azabicyclo[4.1.0]hepta-1,3,5-triene(9CI)
    • DTXSID00663790
    • 172419-45-3
    • Inchi: 1S/C5H3NO/c1-2-6-3-5-4(1)7-5/h1-3H
    • InChI Key: LZFKFNXTLMMFBG-UHFFFAOYSA-N
    • SMILES: O1C2C=NC=CC1=2

Computed Properties

  • Exact Mass: 93.02149
  • Monoisotopic Mass: 93.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.4A^2
  • XLogP3: 0

Experimental Properties

  • PSA: 25.42
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